Cas no 89283-87-4 (Thiocyanic acid,2-pyrimidinyl ester)

• Product Name: Thiocyanic acid,2-pyrimidinyl ester
• CAS No: 89283-87-4
• MF: C₅H₃N₃S
• MW: 137.162418603897
• CID: 711542
• PubChem ID: 819057
• Update Time: 2025-04-19

Thiocyanic acid,2-pyrimidinyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-pyrimidinyl ester
• pyrimidin-2-yl thiocyanate
• Thiocyanic acid, 2-pyrimidinyl ester (7CI,9CI)

• Inchi： 1S/C5H3N3S/c6-4-9-5-7-2-1-3-8-5/h1-3H
• InChI Key： RTSBUFRXTFPHEH-UHFFFAOYSA-N
• SMILES： S(C#N)C1N=CC=CN=1

Computed Properties

• Exact Mass: 137.00476828g/mol
• Monoisotopic Mass: 137.00476828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers